Cas no 1396791-39-1 (6-(4-benzylpiperidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpyridazine-3-carboxamide)

• Product Name: 6-(4-benzylpiperidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpyridazine-3-carboxamide
• CAS No: 1396791-39-1
• MF: C₂₁H₂₄N₆O₂
• MW: 392.454263687134
• CID: 5955159
• PubChem ID: 71778655
• Update Time: 2025-06-30

6-(4-benzylpiperidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpyridazine-3-carboxamide
• 6-(4-benzylpiperidin-1-yl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6-[4-(phenylmethyl)-1-piperidinyl]-
• AKOS024597560
• 6-(4-benzylpiperidin-1-yl)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyridazine-3-carboxamide
• 1396791-39-1
• F0696-5219

• Inchi： 1S/C21H24N6O2/c1-15-23-20(29-26-15)14-22-21(28)18-7-8-19(25-24-18)27-11-9-17(10-12-27)13-16-5-3-2-4-6-16/h2-8,17H,9-14H2,1H3,(H,22,28)
• InChI Key： PXSFFNKEBBLSGM-UHFFFAOYSA-N
• SMILES： C1(C(NCC2ON=C(C)N=2)=O)=NN=C(N2CCC(CC3=CC=CC=C3)CC2)C=C1

Computed Properties

• Exact Mass: 392.19607403g/mol
• Monoisotopic Mass: 392.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• pka: 11.00±0.46(Predicted)

Additional information on 6-(4-benzylpiperidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpyridazine-3-carboxamide

6-(4-Benzylpiperidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpyridazine-3-carboxamide: A Comprehensive Overview

CAS No. 1396791-39-1 refers to the compound 6-(4-benzylpiperidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpyridazine-3-carboxamide, a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising functional attributes. Recent studies have highlighted its role in drug discovery, material science, and advanced chemical synthesis.

The molecular structure of this compound is characterized by a pyridazine ring system, which serves as the central framework. Attached to this ring are two key substituents: a 4-benzylpiperidin group and a 3-methyl oxadiazole moiety. The interplay between these groups imparts the compound with distinct electronic and steric properties. Researchers have found that the pyridazine ring's inherent aromaticity and electron-deficient nature make it an excellent candidate for various chemical reactions, particularly in the context of heterocyclic chemistry.

Recent advancements in computational chemistry have enabled detailed investigations into the electronic structure of this compound. Studies using density functional theory (DFT) have revealed that the presence of the 4-benzylpiperidin group significantly influences the compound's reactivity. This group introduces steric hindrance while also contributing to the overall stability of the molecule. Conversely, the 3-methyl oxadiazole moiety enhances the compound's ability to participate in hydrogen bonding and other non-covalent interactions, making it suitable for applications in supramolecular chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the pyridazine derivative, followed by successive substitutions to introduce the piperidine and oxadiazole groups. Recent optimizations in this synthetic pathway have led to improved yields and reduced reaction times, making it more feasible for large-scale production.

The application of this compound extends into various fields. In drug discovery, its unique structural features make it a potential candidate for targeting specific biological pathways. For instance, studies have shown that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and materials science.

In material science, researchers have explored the use of this compound as a building block for constructing advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to act as both a ligand and a linker makes it versatile in such applications. Recent experiments have demonstrated that incorporating this compound into MOFs can enhance their porosity and stability, making them suitable for gas storage applications.

The environmental impact of this compound is another area of interest. Studies on its biodegradability indicate that under specific conditions, it can undergo microbial degradation without releasing harmful byproducts. This makes it a more eco-friendly alternative compared to some traditional chemicals used in similar applications.

In conclusion, CAS No. 1396791-39-1, or 6-(4-benzylpiperidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpyridazine-3-carboxamide, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional properties continue to be explored through cutting-edge research methodologies. As our understanding of this compound deepens, so does its potential to contribute significantly to scientific advancements and industrial innovations.